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Compound of Interest

Compound Name: Stat6-IN-4

Cat. No.: B15613235 Get Quote

A Comparative Guide for Researchers

Initial searches for the compound "Stat6-IN-4" did not yield publicly available data. Therefore,

this guide provides a comprehensive specificity analysis of a well-characterized and potent

STAT6 inhibitor, AS1517499, as a representative example for researchers, scientists, and drug

development professionals.

Signal Transducer and Activator of Transcription 6 (STAT6) is a key transcription factor involved

in the signaling pathways of interleukin-4 (IL-4) and interleukin-13 (IL-13).[1][2][3] These

cytokines are central to the development of T helper 2 (Th2) cell-mediated immune responses,

which are implicated in various allergic and inflammatory conditions.[3][4][5] Consequently,

specific inhibitors of STAT6, such as AS1517499, are valuable tools for both basic research

and potential therapeutic development.[5]

Quantitative Specificity Profile of AS1517499
AS1517499 has been identified as a potent inhibitor of STAT6 phosphorylation.[2][6][7] The

primary measure of its activity is the half-maximal inhibitory concentration (IC50), which

indicates the concentration of the inhibitor required to reduce the activity of its target by 50%.
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Target IC50 (in vitro) Cell-Based IC50 Notes

STAT6 21 nM 2.3 nM

Inhibition of STAT6

phosphorylation.[6][8]

[9]

Th1 Differentiation No influence Not applicable

Does not affect IL-12-

induced Th1

differentiation.[6][8]

This table summarizes the known inhibitory concentrations of AS1517499. Data for other

individual STAT proteins (STAT1, STAT2, STAT3, STAT4, STAT5) from direct biochemical

assays are not readily available in the public domain, highlighting the compound's primary

characterization as a STAT6-specific inhibitor in functional cellular assays.

Signaling Pathway and Inhibition Point
The canonical JAK-STAT signaling cascade is initiated by cytokine binding to their specific

receptors, leading to the activation of Janus kinases (JAKs). JAKs then phosphorylate the

receptor, creating docking sites for STAT proteins. Upon recruitment, STATs are themselves

phosphorylated, leading to their dimerization, nuclear translocation, and subsequent regulation

of target gene expression.[1][2] AS1517499 exerts its effect by inhibiting the tyrosine

phosphorylation of STAT6.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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